Cas no 462113-24-2 (1-Pentyn-3-ol, 1-cyclopropyl-4-methyl- (9CI))

• Product Name: 1-Pentyn-3-ol, 1-cyclopropyl-4-methyl- (9CI)
• CAS No: 462113-24-2
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 1017986
• PubChem ID: 45079275
• Update Time: 2025-04-20

1-Pentyn-3-ol, 1-cyclopropyl-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Pentyn-3-ol, 1-cyclopropyl-4-methyl- (9CI)
• 1-PENTYN-3-OL, 1-CYCLOPROPYL-4-METHYL-
• DB-280058
• 462113-24-2

• Inchi： 1S/C9H14O/c1-7(2)9(10)6-5-8-3-4-8/h7-10H,3-4H2,1-2H3
• InChI Key： MOJDPXBZHMBOIC-UHFFFAOYSA-N
• SMILES： OC(C#CC1CC1)C(C)C

Computed Properties

• Exact Mass: 138.104465066g/mol
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų